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Compound of Interest

Compound Name: TY-51469

Cat. No.: B1683687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TY-51469 is a potent and specific inhibitor of chymase, a serine protease primarily found in the

secretory granules of mast cells.[1] Chymase is implicated in various physiological and

pathological processes, including inflammation, tissue remodeling, and fibrosis.[2][3] By

inhibiting chymase, TY-51469 serves as a valuable tool for studying its role in these processes

and holds potential as a therapeutic agent. These application notes provide a detailed protocol

for the preparation, storage, and handling of TY-51469 stock solutions for in vitro and in vivo

research applications.

Physicochemical and Biological Properties
A summary of the key quantitative data for TY-51469 is presented in Table 1.
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Property Value Reference

Molecular Weight 526.60 g/mol [2][4]

Molecular Formula C₂₀H₁₅FN₂O₆S₄ [2][4]

Appearance
Solid, Off-white to light brown

powder
[2][4]

Purity ≥ 99% [3]

IC₅₀ (Simian Chymase) 0.4 nM [2][4]

IC₅₀ (Human Chymase) 7.0 nM [2][4]

Solubility in DMSO 33.33 mg/mL (63.29 mM) [2][4]

Experimental Protocols
Safety Precautions
Before handling TY-51469, it is crucial to review the Safety Data Sheet (SDS). The compound

is harmful if swallowed and may cause skin, eye, and respiratory irritation.[5] Appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and gloves, should

be worn at all times.[5][6][7] All handling should be performed in a well-ventilated area or a

chemical fume hood.[5][6]

Preparation of TY-51469 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of TY-51469 in Dimethyl

Sulfoxide (DMSO).

Materials:

TY-51469 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of TY-51469 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of TY-51469 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.27 mg of TY-51469 (see calculation

below).

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 526.60 g/mol x 1000 mg/g = 5.27 mg

Dissolving: Add the appropriate volume of DMSO to the weighed TY-51469 powder. For 5.27

mg, add 1 mL of DMSO.

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) and sonication can be used to aid dissolution if necessary.[2][4]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which

can degrade the compound.[2][8]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2][4][9] The solid powder should be stored at -20°C for

up to 3 years.[2][3]

Table 2: Preparation of TY-51469 Stock Solutions in DMSO
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Desired
Concentration

Mass of TY-51469
for 1 mL

Mass of TY-51469
for 5 mL

Mass of TY-51469
for 10 mL

1 mM 0.527 mg 2.635 mg 5.27 mg

5 mM 2.635 mg 13.175 mg 26.35 mg

10 mM 5.27 mg 26.35 mg 52.7 mg

50 mM 26.35 mg 131.75 mg 263.5 mg

Note: The volumes of DMSO to be added would be 1 mL, 5 mL, and 10 mL respectively.

Mechanism of Action and Signaling Pathway
Chymase is a key enzyme in the inflammatory cascade and fibrotic processes. It can activate

pro-inflammatory cytokines and growth factors, such as Transforming Growth Factor-beta

(TGF-β), and Matrix Metalloproteinases (MMPs).[2] The activation of these molecules

contributes to tissue remodeling, inflammation, and the deposition of extracellular matrix, which

are hallmarks of fibrosis.[2] TY-51469 exerts its effect by directly inhibiting the enzymatic

activity of chymase, thereby preventing the downstream activation of these pro-fibrotic and pro-

inflammatory pathways.[5]
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Caption: Chymase signaling pathway and the inhibitory action of TY-51469.
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Experimental Workflow for In Vitro Cell-Based
Assays
The following diagram outlines a general workflow for utilizing the TY-51469 stock solution in a

typical cell-based experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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